N-[2-(2H-1,3-benzodioxole-5-carbonyl)-1-benzofuran-3-yl]-2-(2-fluorophenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several structural components including a benzodioxole, a benzofuran, and a fluorophenoxy group. Benzodioxole is a benzene derivative and a heterocyclic compound containing the methylenedioxy functional group . Benzofuran is another heterocyclic compound consisting of fused benzene and furan rings. The fluorophenoxy group contains a phenyl ring attached to an oxygen atom, which is further attached to a fluorine atom.
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzodioxole and benzofuran components are both cyclic structures with oxygen atoms incorporated into the ring .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Benzodioxole is a colorless liquid with a molecular weight of 122.123 g/mol . The presence of the fluorophenoxy group might influence the compound’s polarity, solubility, and reactivity .Scientific Research Applications
Synthesis and Derivatives
The synthesis of novel derivatives of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, displaying anti-inflammatory activity, has been reported. These compounds are structured by reacting pyrazole with various substituted acetamides and have been confirmed through 1H NMR, IR, and Mass spectra, indicating the potential utility of N-[2-(2H-1,3-benzodioxole-5-carbonyl)-1-benzofuran-3-yl]-2-(2-fluorophenoxy)acetamide as a base structure for therapeutic applications (K. Sunder, Jayapal Maleraju, 2013).
Pharmacology and Bioactivity
Various studies have explored the pharmacological properties of compounds structurally related to this compound. For instance, radioligands like [18F]FMDAA1106 and [18F]FEDAA1106, designed for peripheral benzodiazepine receptors (PBR), are based on similar chemical structures. These compounds have shown potential in brain imaging for neurodegenerative and psychiatric disorders, indicating the broader applicability of the core structure in neuropharmacological research (Ming-Rong Zhang et al., 2003).
Antitumor and Antiproliferative Activities
Derivatives of 5-fluorouracil, a compound structurally related to this compound, have shown significant activity against various tumors. The structural analogs of this compound could potentially harness its core structure for developing new chemotherapeutic agents with improved efficacy and lower toxicity (T. Kametani et al., 1980).
Future Directions
Properties
IUPAC Name |
N-[2-(1,3-benzodioxole-5-carbonyl)-1-benzofuran-3-yl]-2-(2-fluorophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16FNO6/c25-16-6-2-4-8-18(16)29-12-21(27)26-22-15-5-1-3-7-17(15)32-24(22)23(28)14-9-10-19-20(11-14)31-13-30-19/h1-11H,12-13H2,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPLJOKNHGCXMOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(=O)C3=C(C4=CC=CC=C4O3)NC(=O)COC5=CC=CC=C5F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16FNO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.